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Compound of Interest

Compound Name:
3-(2-Bromoethyl)pyridine

hydrobromide

CAS No.: 41039-91-2

Cat. No.: B1290233

Get Quote

Introduction & Compound Identity[1][2][3]
3-(2-Bromoethyl)pyridine hydrobromide (CAS: 27953-86-6) is a critical heterocyclic building

block used extensively in medicinal chemistry.[1] It serves as a potent alkylating agent for

introducing the pyridyl-ethyl moiety into nucleophiles (amines, thiols, and phenoxides), a

common pharmacophore in antihistamines and neuroactive ligands.[1]

Unlike its free base counterpart, which is an unstable oil prone to polymerization

(quaternization), the hydrobromide salt is a stable, crystalline solid.[1] However, its reactivity as

a nitrogen mustard analog necessitates rigorous handling protocols.[1]

Chemical Identity Table[2][3][5]
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Property Detail

IUPAC Name 3-(2-Bromoethyl)pyridine hydrobromide

CAS Number 27953-86-6

Molecular Formula
(Salt) /

(Total)

Molecular Weight 266.96 g/mol

Physical State White to off-white hygroscopic crystalline solid

Solubility
Soluble in water, DMSO, Methanol; Insoluble in

non-polar solvents

Structural Analysis & Numbering
To accurately interpret the spectroscopic data, one must understand the atom numbering and

the electronic influence of the hydrobromide salt formation. The protonation of the pyridine

nitrogen (

) exerts a strong electron-withdrawing effect, deshielding the ring protons significantly
compared to the free base.[1]

Diagram 1: Chemical Structure & NMR Assignment Key
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Caption: Atom numbering scheme for NMR assignment. Note the N1 protonation (salt form)

which dictates chemical shifts.[1]

Spectroscopic Data
Nuclear Magnetic Resonance (NMR)
Solvent: DMSO-

is the preferred solvent.[1] The salt is insoluble in

. Standard: TMS (

0.00 ppm).[1][2]

Proton (

H) NMR Analysis
The spectrum is characterized by the downfield shift of the aromatic protons due to the

pyridinium cation nature.[1]
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Proton
(Assignmen
t)

Shift (

ppm)
Multiplicity Integration

Coupling (

Hz)

Mechanistic
Insight

N-H 10.0 - 12.0 Broad Singlet 1H -

Exchangeabl

e acidic

proton on

Nitrogen.[1]

H-2 8.85 - 8.95 Singlet (s) 1H -

Most

deshielded

due to

proximity to

and lack of

adjacent

protons.[1]

H-6 8.75 - 8.85 Doublet (d) 1H 5.2

Adjacent to

; strong

deshielding.

[1]

H-4 8.35 - 8.45 Doublet (d) 1H 8.0

Para to

Nitrogen;

typically

distinct from

H-6.[1]

H-5 7.90 - 8.00 DD / Multiplet 1H 8.0, 5.2

The "highest

field"

aromatic

signal (meta

to

).[1]

H-8 (

)

3.85 - 3.95 Triplet (t) 2H 7.0 Deshielded

by the

electronegati
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ve Bromine

atom.[1]

H-7 (

)
3.25 - 3.35 Triplet (t) 2H 7.0

Benzylic-like

position;

connects ring

to alkyl chain.

[1]

Carbon (

C) NMR Analysis

Carbon
Shift (

ppm)
Environment

Aromatic C 145.0 - 148.0 C-2 and C-6 (Adjacent to N)

Aromatic C 139.0 - 142.0 C-4

Aromatic C 135.0 - 137.0 C-3 (Quaternary, ipso)

Aromatic C 125.0 - 127.0 C-5

Aliphatic C 32.0 - 34.0
C-8 (

-Br)

Aliphatic C 29.0 - 31.0
C-7 (Ring-

)

Mass Spectrometry (MS)
Ionization Mode: ESI (+) or APCI.[1]

Molecular Ion (Cation): The salt dissociates in the MS source.[1] You will observe the cation

mass.

Isotopic Pattern: The hallmark of this compound is the 1:1 ratio of
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and

.[1][3]

m/z Peak Abundance Assignment

186.0 100% Cation

188.0 ~98% Isotope

106.0 Variable (Vinylpyridine fragment)

Infrared Spectroscopy (FT-IR)
Method: KBr Pellet or ATR (Solid).[1]

2600 - 3000 cm

: Broad, strong band.[1] Characteristic of

stretching in pyridine salts (ammonium band).

3050 cm

: Aromatic C-H stretch.[1]

1620, 1580 cm

: C=C and C=N ring stretching (Pyridinium skeletal vibrations).[1]

600 - 700 cm

: C-Br stretching (Strong).

Experimental Protocols
Synthesis Workflow
The most reliable route involves the bromination of 3-(2-hydroxyethyl)pyridine using

concentrated hydrobromic acid.[1] This method avoids phosphorus byproducts common with
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.[1]

Diagram 2: Synthesis & Purification Logic[1][4]

Precursor:
3-(2-Hydroxyethyl)pyridine

Reflux (120°C)
12 - 18 Hours

Reagent:
48% aq. HBr (Excess)

Vacuum Distillation
(Remove H2O/Excess HBr)

Recrystallization
(Solvent: Ethanol/Ether or Isopropanol)

Final Product:
3-(2-Bromoethyl)pyridine HBr

(White Crystals)

Click to download full resolution via product page

Caption: Acid-mediated bromination workflow minimizing side-product formation.[1]

Step-by-Step Procedure
Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 3-(2-

hydroxyethyl)pyridine (1.0 eq) in 48% aqueous hydrobromic acid (5.0 - 10.0 eq). Note:
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Excess acid acts as both solvent and reagent.

Reflux: Heat the mixture to reflux (~126°C) for 16 hours. Monitor by TLC (Mobile phase: 10%

MeOH in DCM; visualize with UV/Iodine).[1]

Isolation:

Cool the mixture to room temperature.

Remove excess HBr and water under reduced pressure (Rotary evaporator with a base

trap is essential to protect the pump).[1]

You will obtain a sticky, off-white residue.[1]

Purification (Crucial):

Dissolve the residue in a minimum amount of hot absolute ethanol.

Add diethyl ether dropwise until turbidity is observed.[1]

Cool to 4°C overnight.[1]

Filter the white crystalline precipitate and dry under vacuum over

.

Handling & Safety (Self-Validating Protocol)
Hygroscopicity Check: If the solid turns into a gum upon exposure to air, it has absorbed

moisture. Recrystallize immediately.

Vesicant Warning: This compound is an alkylating agent. It can cause severe skin burns and

respiratory damage.[1] All weighing must be done in a fume hood.[1]

Neutralization: Spills should be treated with dilute ammonia or sodium thiosulfate solution

before wiping.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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